2-(Dimethylamino)ethyl benzoate
Cat. No. B048252
M. Wt: 193.24 g/mol
InChI Key: KJSGODDTWRXQRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05110977
Procedure details
A solution of 70.29 g (0.50 mol) of benzoyl chloride in 500 ml of methylene chloride was added to a solution of 44.57 g (0.50 mol) of 2-dimethylaminoethanol, 20.0 g (0.50 mol) of sodium hydroxide and 500 ml of water over 15 minutes with rapid stirring. Stirring was continued for 3.25 hours after which the organic layer was separated, washed with water, dried over MgSO4 and concentrated. Distillation of the residue gave 59.5 g of product; bp=102°-8° C./0.50 mm.
Name
Identifiers
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REACTION_CXSMILES
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[C:1](Cl)(=[O:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[CH3:10][N:11]([CH3:15])[CH2:12][CH2:13][OH:14].[OH-].[Na+].O>C(Cl)Cl>[C:1]([O:14][CH2:13][CH2:12][N:11]([CH3:15])[CH3:10])(=[O:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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70.29 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(=O)Cl
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Name
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Quantity
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44.57 g
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Type
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reactant
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Smiles
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CN(CCO)C
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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500 mL
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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Stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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after which the organic layer was separated
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WASH
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Type
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WASH
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Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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DISTILLATION
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Type
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DISTILLATION
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Details
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Distillation of the residue
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Outcomes
Product
Details
Reaction Time |
3.25 h |
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)(=O)OCCN(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 59.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 61.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
